Cas no 1207009-11-7 (2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1207009-11-7
• MF: C₂₅H₂₁Cl₂N₃OS
• MW: 482.424742460251
• CID: 5451618
• PubChem ID: 49671951
• Update Time: 2025-06-14

2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1207009-11-7
• 2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• AKOS024477498
• 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• F2964-2557
• 2-[[5-(3,4-Dichlorophenyl)-1-(phenylmethyl)-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C25H21Cl2N3OS/c1-17-7-10-20(11-8-17)29-24(31)16-32-25-28-14-23(19-9-12-21(26)22(27)13-19)30(25)15-18-5-3-2-4-6-18/h2-14H,15-16H2,1H3,(H,29,31)
• InChI Key： BHCPQRXAYIOJSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Computed Properties

• Exact Mass: 481.0782389g/mol
• Monoisotopic Mass: 481.0782389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 1207009-11-7)

2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide, with the CAS number 1207009-11-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique imidazole-thioacetamide scaffold, which is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, as it combines a benzyl group, a 3,4-dichlorophenyl moiety, and a p-tolylacetamide segment, making it a promising candidate for modulating biological targets.

The compound’s synthetic pathway and structure-activity relationship (SAR) have been explored in recent studies, particularly in the context of enzyme inhibition and receptor binding. Its imidazole core is known to interact with various kinases and G-protein-coupled receptors (GPCRs), which are critical in diseases like inflammation, cancer, and metabolic disorders. Given the rising demand for small-molecule therapeutics, this compound’s pharmacophore design aligns with current trends in precision medicine and targeted drug delivery.

In the realm of medicinal chemistry, 1207009-11-7 is often discussed alongside heterocyclic compounds and sulfanyl-containing derivatives, which are pivotal in designing bioactive molecules. Its 3,4-dichlorophenyl group enhances lipophilicity, potentially improving blood-brain barrier (BBB) penetration—a key factor in central nervous system (CNS) drug development. This property has led to its inclusion in studies focusing on neurodegenerative diseases and psychiatric disorders, areas where patients and researchers alike seek novel treatments.

From a synthetic chemistry perspective, the compound’s thioether linkage offers stability under physiological conditions, while the acetamide tail provides a handle for further derivatization. Such features are highly valued in combinatorial chemistry and high-throughput screening (HTS) campaigns. Laboratories specializing in fragment-based drug design often cite this molecule as a scaffold hopping candidate due to its balanced molecular weight and polar surface area.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide remains an active area of investigation. With growing public interest in sustainable pharmaceuticals and green chemistry, researchers are evaluating its biodegradability and ecotoxicological impact. These studies are crucial for aligning with regulatory guidelines such as those from the FDA and EMA, which emphasize safer-by-design principles.

The compound’s nomenclature, CAS 1207009-11-7, frequently appears in patent literature related to kinase inhibitors and anti-inflammatory agents. Its IUPAC name reflects its complex architecture, which includes a 1H-imidazole ring substituted with a benzyl group at the N1 position and a 3,4-dichlorophenyl unit at C5. The sulfanylacetamide side chain further diversifies its chemical space, making it a versatile intermediate in lead optimization projects.

In summary, 2-{[1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide represents a compelling case study in modern drug discovery. Its multifaceted chemical properties and biological relevance position it at the intersection of academic research and industrial innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and molecular design strategies.